Cas no 1366446-49-2 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(5-chloro-2-fluorophenyl)propanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-chloro-2-fluorophenyl)propanoic acid
• CAS No: 1366446-49-2
• MF: C₁₄H₁₇ClFNO₄
• MW: 317.740486860275
• CID: 6142537
• PubChem ID: 103840491
• Update Time: 2025-07-18

(3R)-3-{(tert-butoxy)carbonylamino}-3-(5-chloro-2-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-chloro-2-fluorophenyl)propanoic acid
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(5-chloro-2-fluorophenyl)propanoic acid
• EN300-1163494
• 1366446-49-2
• (R)-3-((tert-Butoxycarbonyl)amino)-3-(5-chloro-2-fluorophenyl)propanoic acid

• Inchi： 1S/C14H17ClFNO4/c1-14(2,3)21-13(20)17-11(7-12(18)19)9-6-8(15)4-5-10(9)16/h4-6,11H,7H2,1-3H3,(H,17,20)(H,18,19)/t11-/m1/s1
• InChI Key： CXOUREOVWKEEKR-LLVKDONJSA-N
• SMILES： ClC1=CC=C(C(=C1)[C@@H](CC(=O)O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 317.0830139g/mol
• Monoisotopic Mass: 317.0830139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-chloro-2-fluorophenyl)propanoic acid

Comprehensive Overview of (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-chloro-2-fluorophenyl)propanoic acid (CAS No. 1366446-49-2)

(3R)-3-{(tert-butoxy)carbonylamino}-3-(5-chloro-2-fluorophenyl)propanoic acid (CAS No. 1366446-49-2) is a chiral carboxylic acid derivative with significant potential in pharmaceutical and agrochemical applications. This compound features a tert-butoxycarbonyl (Boc)-protected amino group and a 5-chloro-2-fluorophenyl moiety, making it a versatile intermediate in organic synthesis. Its unique stereochemistry at the 3R position enhances its selectivity in drug design, particularly for targeting enzymes and receptors with high precision.

The growing interest in chiral building blocks like (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-chloro-2-fluorophenyl)propanoic acid stems from their role in developing enantiomerically pure drugs. Researchers and pharmaceutical companies are increasingly focusing on stereoselective synthesis to minimize side effects and improve efficacy. This compound’s Boc-protected amine group also aligns with trends in prodrug development, where temporary protection strategies are employed to enhance bioavailability and stability.

From a synthetic perspective, CAS No. 1366446-49-2 is often utilized in peptide coupling reactions and asymmetric catalysis. Its 5-chloro-2-fluorophenyl substituent contributes to lipophilicity, a critical factor in optimizing drug membrane permeability. Recent studies highlight its utility in constructing biaryl ethers and heterocyclic scaffolds, which are prevalent in kinase inhibitors and GPCR-targeted therapies. These applications resonate with current industry demands for fragment-based drug discovery (FBDD) and targeted protein degradation.

Environmental and regulatory considerations further underscore the importance of (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-chloro-2-fluorophenyl)propanoic acid. The compound’s fluorine and chlorine atoms are strategically placed to modulate metabolic stability, addressing concerns about drug persistence in ecosystems. This aligns with the green chemistry movement, where researchers prioritize biodegradable intermediates and atom-efficient syntheses. Analytical methods such as HPLC and chiral SFC are commonly employed to ensure its purity, reflecting the industry’s emphasis on quality-by-design (QbD) principles.

In summary, (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-chloro-2-fluorophenyl)propanoic acid (CAS No. 1366446-49-2) exemplifies the convergence of stereochemistry, medicinal chemistry, and sustainable synthesis. Its multifaceted applications in drug development and agrochemicals position it as a valuable asset for researchers exploring next-generation therapeutics and precision agriculture. As the demand for enantiopure compounds grows, this compound will likely remain a focal point in innovative chemical research.